Cas no 98137-18-9 (1-cyclopropylethane-1-thiol)

• Product Name: 1-cyclopropylethane-1-thiol
• CAS No: 98137-18-9
• MF: C₅H₁₀S
• MW: 102.197900295258
• CID: 5944235
• PubChem ID: 17804206
• Update Time: 2025-05-20

1-cyclopropylethane-1-thiol Chemical and Physical Properties

Names and Identifiers

• Cyclopropanemethanethiol, α-methyl-
• 1-Cyclopropylethane-1-thiol
• 1-cyclopropylethanethiol
• EN300-1289147
• 98137-18-9
• SCHEMBL330098
• 1-cyclopropylethane-1-thiol

• Inchi： 1S/C5H10S/c1-4(6)5-2-3-5/h4-6H,2-3H2,1H3
• InChI Key： QDAOVNWANSCYGD-UHFFFAOYSA-N
• SMILES： C(C1CC1)(S)C

Computed Properties

• Exact Mass: 102.05032149g/mol
• Monoisotopic Mass: 102.05032149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 6
• Rotatable Bond Count: 1
• Complexity: 47.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 1Ų

Experimental Properties

• Density: 0.8836 g/cm3(Temp: 25 °C)
• Boiling Point: 115-115.5 °C
• pka: 10.92±0.10(Predicted)

Additional information on 1-cyclopropylethane-1-thiol

Introduction to 1-Cyclopropylethane-1-Thiol (CAS No. 98137-18-9)

1-Cyclopropylethane-1-thiol (CAS No. 98137-18-9) is a sulfur-containing organic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound, also referred to as cyclopropylthioethane, is characterized by its unique structure, which includes a cyclopropane ring attached to a thiol group. The thiol functional group (-SH) plays a crucial role in its chemical reactivity and applications.

Recent studies have highlighted the potential of 1-cyclopropylethane-1-thiol in various chemical transformations. Its ability to act as a nucleophile in substitution reactions has made it a valuable reagent in the synthesis of complex molecules. Researchers have also explored its use in the formation of stable sulfur-containing polymers, which exhibit excellent thermal and mechanical properties.

The synthesis of cyclopropylthioethane involves innovative methodologies that align with the principles of green chemistry. For instance, recent advancements have focused on using catalytic systems to enhance reaction efficiency while minimizing waste. These developments underscore the compound's importance in sustainable chemical manufacturing.

In terms of applications, 1-cyclopropylethane-1-thiol has found utility in the development of advanced materials, particularly in the electronics industry. Its ability to form self-assembled monolayers (SAMs) on various surfaces has been leveraged to create high-performance sensors and electronic devices. Moreover, its role as an intermediate in pharmaceutical synthesis has been explored, with promising results in drug delivery systems.

From a structural perspective, the cyclopropane ring introduces strain into the molecule, which significantly influences its reactivity. This strain makes cyclopropylthioethane highly reactive under certain conditions, making it an attractive candidate for various chemical reactions. Recent research has also delved into the stereochemical outcomes of reactions involving this compound, providing deeper insights into its behavior in different environments.

The physical and chemical properties of 1-cyclopropylethane-1-thiol are well-documented, with studies focusing on its solubility, stability, and reactivity under varying conditions. Its ability to withstand harsh chemical environments while maintaining structural integrity has made it a preferred choice in demanding industrial applications.

Looking ahead, the continued exploration of cyclopropylthioethane's potential is expected to unlock new avenues in material science and pharmaceuticals. Its unique combination of structural features and functional group reactivity positions it as a key player in future innovations across multiple disciplines.